Cas no 38378-77-7 (1,8-Anthracenedicarboxylic acid)

• Product Name: 1,8-Anthracenedicarboxylic acid
• CAS No: 38378-77-7
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• CID: 1489648
• PubChem ID: 13659966
• Update Time: 2025-04-21

1,8-Anthracenedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,8-Anthracenedicarboxylic acid
• anthracene-1,8-dicarboxylic acid
• Anthracen-1,8-dicarbonsaeure
• Anthracen-dicarbonsaeure-(1,8)
• 38378-77-7
• DTXSID20546036
• SCHEMBL71261
• 4,5-anthracenedicarboxylic

• Inchi： 1S/C16H10O4/c17-15(18)11-5-1-3-9-7-10-4-2-6-12(16(19)20)14(10)8-13(9)11/h1-8H,(H,17,18)(H,19,20)
• InChI Key： HVDGDWCHFUHZMF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=CC3C=CC=C(C(=O)O)C=3C=C21)=O

Computed Properties

• Exact Mass: 266.05800
• Monoisotopic Mass: 266.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 3.38940